Cas no 1897978-84-5 (4-(2-bromo-3-methoxyphenyl)butan-1-amine)

• Product Name: 4-(2-bromo-3-methoxyphenyl)butan-1-amine
• CAS No: 1897978-84-5
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• CID: 5851954
• PubChem ID: 117398581
• Update Time: 2025-05-26

4-(2-bromo-3-methoxyphenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromo-3-methoxyphenyl)butan-1-amine
• 1897978-84-5
• EN300-1934511

• Inchi： 1S/C11H16BrNO/c1-14-10-7-4-6-9(11(10)12)5-2-3-8-13/h4,6-7H,2-3,5,8,13H2,1H3
• InChI Key： CPPHACQLPZFHKW-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CCCCN)OC

Computed Properties

• Exact Mass: 257.04153g/mol
• Monoisotopic Mass: 257.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-(2-bromo-3-methoxyphenyl)butan-1-amine

Chemical Profile of 4-(2-bromo-3-methoxyphenyl)butan-1-amine (CAS No. 1897978-84-5)

4-(2-bromo-3-methoxyphenyl)butan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1897978-84-5, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic amines, featuring a butan-1-amine side chain attached to a brominated and methoxylated phenyl ring. The structural configuration of this molecule imparts unique chemical properties that make it a valuable intermediate in the synthesis of biologically active agents.

The bromo and methoxy substituents on the phenyl ring play a crucial role in modulating the electronic and steric environment of the molecule. The presence of these functional groups enhances its reactivity, making it a versatile building block for further chemical modifications. In recent years, such derivatives have been extensively explored for their potential applications in drug discovery and development.

One of the most compelling aspects of 4-(2-bromo-3-methoxyphenyl)butan-1-amine is its utility in the synthesis of novel pharmacophores. Researchers have leveraged its structural framework to develop compounds with diverse biological activities. For instance, studies have demonstrated its role in generating derivatives with antimicrobial, anti-inflammatory, and even anticancer properties. The bromo moiety, in particular, serves as a handle for palladium-catalyzed cross-coupling reactions, which are pivotal in constructing complex molecular architectures.

Recent advancements in medicinal chemistry have highlighted the importance of optimizing the substitution pattern on aromatic rings to enhance target binding affinity. The combination of bromo and methoxy groups in 4-(2-bromo-3-methoxyphenyl)butan-1-amine provides an ideal platform for such optimization. Computational studies have shown that these substituents can fine-tune the molecule's interactions with biological targets, potentially improving drug efficacy and selectivity.

In addition to its role as a synthetic intermediate, 4-(2-bromo-3-methoxyphenyl)butan-1-amine has been investigated for its potential in modulating enzyme activity. Certain derivatives derived from this compound have exhibited inhibitory effects on key enzymes involved in metabolic pathways relevant to neurological disorders. This has sparked interest in exploring its therapeutic potential for conditions such as Alzheimer's disease and Parkinson's disease, where enzyme dysregulation is a prominent feature.

The synthesis of 4-(2-bromo-3-methoxyphenyl)butan-1-amine typically involves multi-step organic transformations, starting from readily available aromatic precursors. The process often begins with the bromination and methylation of a phenyl ring, followed by selective amine functionalization at the butanoyl position. Advances in catalytic methods have enabled more efficient and scalable production routes, reducing the environmental impact associated with traditional synthetic approaches.

The pharmacological evaluation of 4-(2-bromo-3-methoxyphenyl)butan-1-amine and its derivatives has revealed promising results in preclinical studies. These studies have focused on assessing their binding affinity to therapeutic targets, as well as their pharmacokinetic profiles. The compound's ability to cross the blood-brain barrier has been particularly noteworthy, suggesting its potential for treating central nervous system disorders.

From a regulatory perspective, 4-(2-bromo-3-methoxyphenyl)butan-1-amine is subject to standard guidelines governing chemical substances used in pharmaceutical research. Ensuring compliance with these regulations is essential for researchers engaged in its synthesis and application. This includes maintaining accurate records of chemical handling procedures and conducting thorough safety assessments.

The future prospects for 4-(2-bromo-3-methoxyphenyl)butan-1-amine are promising, with ongoing research aimed at expanding its applications across various therapeutic domains. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area. As our understanding of molecular interactions continues to evolve, compounds like this will remain at the forefront of drug discovery efforts.

In conclusion,4-(2-bromo-3-methoxyphenyl)butan-1-amine (CAS No. 1897978-84-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an indispensable tool for researchers striving to develop novel therapeutics. As scientific exploration progresses, this compound is poised to contribute further to our understanding of disease mechanisms and treatment strategies.